Cas no 1161829-68-0 (Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate
• CAS No: 1161829-68-0
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• MDL: MFCD20528739
• CID: 2186345
• Update Time: 2025-05-20

Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate
• tert-butyl 3-[4-(trifluoromethyl)pyridin-2-yl]azetidine-1-carboxylate

• MDL： MFCD20528739
• Inchi： 1S/C14H17F3N2O2/c1-13(2,3)21-12(20)19-7-9(8-19)11-6-10(4-5-18-11)14(15,16)17/h4-6,9H,7-8H2,1-3H3
• InChI Key： SYJLXBFZBWIOSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)C1CN(C(=O)OC(C)(C)C)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 42.4

Additional information on Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate (CAS No. 1161829-68-0)

Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. With the CAS number 1161829-68-0, this compound represents a synthetic intermediate that has been explored for its utility in developing novel therapeutic agents. The presence of a tert-butyl group, a trifluoromethyl substituent on the pyridine ring, and an azetidine scaffold contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of drug discovery, trifluoromethylated compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyridine moiety further enhances the compound's interactability with biological targets, often serving as a key pharmacophore in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate. These methodologies allow researchers to predict potential biological activities with greater accuracy, reducing the time and cost associated with traditional experimental approaches. The integration of machine learning algorithms has further refined the process of virtual screening, enabling the prioritization of compounds based on their structural features and predicted interactions with biological targets.

The azetidine ring is another critical structural element that influences the compound's behavior. Azetidine derivatives are known for their versatility in drug design, often serving as scaffolds for small-molecule inhibitors. The cyclic structure of azetidine can mimic larger heterocycles while maintaining a manageable size, which is advantageous for drug-like properties such as solubility and bioavailability. Additionally, the presence of a carboxylate group provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In the realm of medicinal chemistry, the synthesis of Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate exemplifies the synergy between organic synthesis and computational modeling. Modern synthetic strategies have enabled the efficient construction of complex molecules with high precision, while computational tools help guide the design process by predicting optimal structures and reaction pathways. This combination has accelerated the discovery pipeline for novel therapeutics.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. The trifluoromethyl group and the pyridine moiety are known to enhance binding affinity to kinase active sites, making them attractive features for inhibitor design. Furthermore, the tert-butyl group can provide steric bulk to improve selectivity against off-target kinases.

Another emerging application lies in antimicrobial research. The increasing prevalence of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Compounds like Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate have been investigated for their potential to disrupt essential bacterial processes such as DNA replication or protein synthesis. The unique combination of structural features makes it a versatile tool for exploring new antimicrobial chemotypes.

The agrochemical sector also benefits from compounds with similar characteristics. Pyridine-based agrochemicals are widely used due to their efficacy in pest control and plant protection. The incorporation of functional groups like trifluoromethyl enhances stability and bioactivity, leading to more effective formulations. Research is ongoing to identify derivatives that offer improved environmental profiles while maintaining high efficacy.

In conclusion, Tert-butyl 3-(4-(trifluoromethyl)pyridin-2-yl)azetidine-1-carboxylate (CAS No. 1161829-68-0) represents a promising candidate for further exploration in pharmaceutical and agrochemical applications. Its unique structural composition, featuring a tert-butyl, trifluoromethyl, and pyridine moiety within an azetidine scaffold, positions it as a valuable intermediate for developing novel agents targeting various diseases. Advances in synthetic methodologies and computational biology continue to enhance our ability to harness such compounds effectively.